Cas no 960061-50-1 (2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid)
2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 3,5-diethyl-1H-Pyrazole-4-acetic acid
- 2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid
- LVANOEHYTRYLNT-UHFFFAOYSA-N
- 1H-Pyrazole-4-acetic acid, 3,5-diethyl-
- (3,5-diethyl-1H-pyrazol-4-yl)acetic acid
- 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid
-
- MDL: MFCD17977233
- Inchi: 1S/C9H14N2O2/c1-3-7-6(5-9(12)13)8(4-2)11-10-7/h3-5H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key: LVANOEHYTRYLNT-UHFFFAOYSA-N
- SMILES: OC(CC1C(CC)=NNC=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Topological Polar Surface Area: 66
2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89893-0.05g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 0.05g |
$135.0 | 2025-03-21 | |
| Enamine | EN300-89893-0.1g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 0.1g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-89893-0.25g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 0.25g |
$289.0 | 2025-03-21 | |
| Enamine | EN300-89893-0.5g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 0.5g |
$480.0 | 2025-03-21 | |
| Enamine | EN300-89893-1.0g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 1.0g |
$614.0 | 2025-03-21 | |
| Enamine | EN300-89893-2.5g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 2.5g |
$1202.0 | 2025-03-21 | |
| Enamine | EN300-89893-5.0g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 5.0g |
$1779.0 | 2025-03-21 | |
| Enamine | EN300-89893-10.0g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95.0% | 10.0g |
$2638.0 | 2025-03-21 | |
| Enamine | EN300-89893-1g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95% | 1g |
$614.0 | 2023-09-01 | |
| Enamine | EN300-89893-5g |
2-(3,5-diethyl-1H-pyrazol-4-yl)acetic acid |
960061-50-1 | 95% | 5g |
$1779.0 | 2023-09-01 |
2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid
Introduction to 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 960061-50-1)
2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 960061-50-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a pyrazole ring substituted with ethyl groups and an acetic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid is represented by the formula C11H14N2O2. The compound's molecular weight is 206.24 g/mol, and it exhibits good solubility in polar solvents such as water and ethanol. These properties make it an attractive candidate for various pharmaceutical formulations and drug delivery systems.
In recent years, extensive research has been conducted to explore the biological activities of 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid. One of the most notable findings is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid has also been investigated for its potential as an analgesic. Preclinical studies have demonstrated that it can reduce pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism underlying this effect is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related signaling molecules.
An additional area of interest is the potential use of 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid in cancer therapy. Research has indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been shown to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid may have a role in developing novel anticancer agents.
The pharmacokinetic profile of 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid has also been studied to assess its suitability for clinical applications. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver through oxidative pathways and is excreted via urine and feces.
To further evaluate the safety and efficacy of 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid, several clinical trials are currently underway. These trials aim to investigate its therapeutic potential in various conditions such as chronic pain, inflammation, and cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.
In conclusion, 2-(3,5-Diethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 960061-50-1) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.
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